Cas no 59447-77-7 (2-Propenamide,N-hexadecyl-2-methyl-)

• Product Name: 2-Propenamide,N-hexadecyl-2-methyl-
• CAS No: 59447-77-7
• MF: C₂₀H₃₉NO
• MW: 309.529766321182
• CID: 367214
• PubChem ID: 22327743
• Update Time: 2025-07-19

2-Propenamide,N-hexadecyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-hexadecyl-2-methyl-
• N-hexadecyl-2-methylprop-2-enamide
• N-HEXADECYLMETHACRYLAMIDE
• 2-Propenamide,N-hexadecyl-2-methyl
• N-cetylmethacrylamide
• DTXSID50624856
• 59447-77-7
• SCHEMBL149350
• FT-0758719
• N-(3-Amino-2-methylpropyl)carbamicacidtert-butylester

• Inchi： 1S/C20H39NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-20(22)19(2)3/h2,4-18H2,1,3H3,(H,21,22)
• InChI Key： YRGCLADHMAKURN-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)NCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 309.30300
• Monoisotopic Mass: 309.303164868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.861
• Boiling Point: 443.643 °C at 760 mmHg
• Flash Point: 276.592 °C
• PSA: 29.10000
• LogP: 6.55090

Additional information on 2-Propenamide,N-hexadecyl-2-methyl-

2-Propenamide, N-hexadecyl-2-methyl- (CAS No. 59447-77-7): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

2-Propenamide, N-hexadecyl-2-methyl- (CAS No. 59447-77-7) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, also known as N-hexadecylacrylamide, is a derivative of acrylamide with a long alkyl chain, which imparts specific properties that make it valuable for a range of applications.

The chemical structure of N-hexadecylacrylamide consists of an acrylamide moiety (CH₂=CHCONH-) and a hexadecyl (C₁₆H₃₃) group. The presence of the long alkyl chain significantly influences the compound's solubility, reactivity, and interactions with other molecules. This makes it particularly useful in the formulation of polymers, surfactants, and other functional materials.

In the field of polymer science, N-hexadecylacrylamide is often used as a monomer to synthesize copolymers with unique properties. These copolymers can exhibit enhanced hydrophobicity, thermal stability, and mechanical strength, making them suitable for applications in coatings, adhesives, and advanced materials. Recent research has focused on developing copolymers with tailored properties for specific industrial needs, such as improved adhesion to various substrates or enhanced resistance to environmental factors.

In pharmaceutical research, N-hexadecylacrylamide has shown promise as a functional monomer in the development of drug delivery systems. The long alkyl chain can enhance the solubility and bioavailability of hydrophobic drugs, facilitating their delivery to target sites within the body. Additionally, the compound's ability to form stable micelles or nanoparticles can be leveraged to improve drug stability and reduce side effects. Recent studies have explored the use of N-hexadecylacrylamide-based polymers in controlled release formulations for both small molecule drugs and biologics.

The synthesis of N-hexadecylacrylamide typically involves the reaction of acryloyl chloride with hexadecylamine under controlled conditions. This process requires careful optimization to ensure high yields and purity. Advances in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound, which is crucial for its widespread application in both academic and industrial settings.

In addition to its use in polymer science and pharmaceuticals, N-hexadecylacrylamide has been investigated for its potential in environmental applications. For instance, it can be used to modify surfaces to enhance their hydrophobicity or oleophobicity, which is beneficial in water treatment processes or oil spill cleanup efforts. The compound's ability to form stable emulsions also makes it useful in the formulation of agricultural chemicals and personal care products.

The safety profile of N-hexadecylacrylamide is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact or inhalation. Regulatory agencies continue to monitor the use of this compound to ensure its safe application across different industries.

In conclusion, N-hexadecylacrylamide (CAS No. 59447-77-7) is a multifunctional compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and properties make it a valuable component in the development of advanced materials, drug delivery systems, and environmental solutions. Ongoing research continues to uncover new possibilities for this versatile compound, further expanding its potential impact on various scientific and industrial fields.